Cas no 879450-61-0 (8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 879450-61-0
• MF: C₂₀H₂₃N₅O₄
• MW: 397.427724123001
• CID: 5762890
• Update Time: 2025-07-10

8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3,4-Dimethoxy-phenyl)-ethyl]-2,3,7-trimethyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-[2-(3,4-dimethoxyphenyl)ethyl]-1,6,7-trimethyl- (9CI)
• 8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O4/c1-11-12(2)25-16-17(23(3)20(27)22-18(16)26)21-19(25)24(11)9-8-13-6-7-14(28-4)15(10-13)29-5/h6-7,10H,8-9H2,1-5H3,(H,22,26,27)
• InChI Key： YDGICSCLXGOZFY-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCC3=CC=C(OC)C(OC)=C3)C1=NC1=C2C(=O)NC(=O)N1C

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 9.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 879450-61-0)

The compound 8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, identified by its CAS No. 879450-61-0, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique imidazo[1,2-g]purine core, coupled with a 3,4-dimethoxyphenyl ethyl side chain, makes it a subject of interest for researchers exploring novel therapeutic agents. This article delves into its chemical properties, potential applications, and relevance to current scientific trends.

One of the most frequently searched questions regarding this compound is its biological activity and mechanism of action. Preliminary studies suggest that derivatives of imidazo[1,2-g]purine exhibit promising interactions with enzymes involved in cellular signaling pathways. The presence of the 3,4-dimethoxyphenyl group is particularly noteworthy, as it is often associated with enhanced bioavailability and target specificity. Researchers are actively investigating its potential in addressing conditions related to oxidative stress and inflammation, which are hot topics in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step reactions, including cyclization and functional group modifications. The CAS No. 879450-61-0 serves as a critical identifier for ensuring reproducibility in laboratory settings. Given the growing demand for small-molecule inhibitors in drug discovery, this compound's synthetic accessibility and structural versatility make it a valuable candidate for further exploration.

Another area of interest is the compound's potential role in neuroprotective therapies. The 3,4-dimethoxyphenyl moiety is structurally similar to compounds known to cross the blood-brain barrier, raising questions about its applicability in neurological disorders. Recent discussions in scientific forums have highlighted the need for more in vitro and in vivo studies to validate these hypotheses. This aligns with the broader trend of targeting central nervous system (CNS) diseases, a major focus in contemporary biomedical research.

In addition to its therapeutic potential, the compound's physicochemical properties are also under scrutiny. Parameters such as solubility, stability, and partition coefficient (logP) are critical for determining its suitability as a drug candidate. The imidazo[1,2-g]purine scaffold, combined with the lipophilic 3,4-dimethoxyphenyl group, suggests a balanced profile that could be optimized for oral administration. These aspects are frequently searched by professionals in the pharmaceutical industry, reflecting the compound's relevance in drug development pipelines.

Environmental and safety profiles are also key considerations for any compound under investigation. While 8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is not classified as hazardous, thorough toxicological assessments are essential. This aligns with the increasing emphasis on green chemistry and sustainable practices in chemical synthesis, topics that resonate strongly with today's environmentally conscious audience.

In summary, 8-2-(3,4-dimethoxyphenyl)ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 879450-61-0) represents a fascinating intersection of chemistry and biology. Its structural features, potential therapeutic applications, and alignment with current research trends make it a compound worth watching. As scientific inquiry progresses, this molecule may well emerge as a cornerstone in the development of next-generation therapeutics.